10H-Pyrazino[2,3-b][1,4]benzothiazine-8-methanol

• Molecular Formula: C11H9N3OS
• Molecular Weight: 231.28 g/mol
• IUPAC Name: 10H-pyrazino[2,3-b][1,4]benzothiazin-8-ylmethanol
• InChI: InChI=1S/C11H9N3OS/c15-6-7-1-2-9-8(5-7)14-10-11(16-9)13-4-3-12-10/h1-5,15H,6H2,(H,12,14)
• InChI Key: RBJUIMQXEMELGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CO)NC3=NC=CN=C3S2

Description

10H-Pyrazino[2,3-b][1,4]benzothiazine-8-methanol is a useful research compound. Its molecular formula is C11H9N3OS and its molecular weight is 231.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Into a solution of 40 g of lithium aluminum lithium hydride in tetrahydrofuran (1 l) was dropped a solution of 200 g of methyl 10H-pyrazino[2,3-b][1,4]benzothiazine-8-carboxylate in tetrahydrofuran (2.5 l) while maintaining the mixture at a temperature not exceeding 15° C. After continuing the reaction at 15° C. or below for 1 hour, 40 ml of water, 40 ml of a 15% aqueous solution of sodium hydroxide and 120 ml of water were successively added and the resulting mixture was stirred for an additional 1 hour. After filtering off the insoluble matter, the solvent was distilled off under reduced pressure to thereby give 125 g of the title compound as yellow crystals.

Synthesis routes and methods IV

Procedure details

259 g of methyl 10H-pyrazino[2,3-b][1,4]benzothiazine-8-carboxylate was dissolved in a solvent mixture of 3 l of methylene chloride with 0.5 l of tetrahydrofuran under a nitrogen atmosphere. Next, 2.5 l of a 1.01 M solution of diisobutylaluminum hydride in toluene was added dropwise thereinto while cooling the mixture so as to maintain the temperature in the system at 15° C. or below. After the completion of the reaction, the reaction mixture was poured into a mixture of 5 kg of ice with 3 l of methylene chloride. After adding 5 l of tetrahydrofuran, the resulting mixture was stirred for 1 hour. Then it was filtered and the filtrate was washed with water. After distilling off the solvent under reduced pressure, the obtained crystals were washed with diisopropyl ether to thereby give 125 g of the title compound as yellow crystals.

Synthesis routes and methods V

Procedure details

To 1.47 g of 3-amino-4-[(3-chloropyrazin-2-yl)thio]benzyl alcohol were added 20 ml of methanol and 0.45 ml of conc. hydrochloric acid and the resulting mixture was heated under reflux for 30 minutes. Then the reaction mixture was made alkaline by adding ice-water and aqueous ammonia. The precipitate was collected by filtration and dried to thereby give 1.23 g of the title compound as yellow crystals.